Cas no 166964-38-1 (4-bromo-3-ethyl-1,2-oxazol-5-amine)

• Product Name: 4-bromo-3-ethyl-1,2-oxazol-5-amine
• CAS No: 166964-38-1
• MF: C₅H₇BrN₂O
• MW: 191.025880098343
• CID: 4610816
• PubChem ID: 18617330
• Update Time: 2025-10-30

4-bromo-3-ethyl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-ethylisoxazol-5-amine
• 4-bromo-3-ethyl-1,2-oxazol-5-amine
• 5-Amino-4-bromo-3-ethylisoxazole
• AT19730

• Inchi： 1S/C5H7BrN2O/c1-2-3-4(6)5(7)9-8-3/h2,7H2,1H3
• InChI Key： YQWWREVBPPCNPL-UHFFFAOYSA-N
• SMILES： BrC1=C(N)ON=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• XLogP3: 1.5
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: NA
• Flash Point: 176.7±23.7 °C

4-bromo-3-ethyl-1,2-oxazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 4-bromo-3-ethyl-1,2-oxazol-5-amine

Introduction to 4-Bromo-3-Ethyl-1,2-Oxazol-5-Amine (CAS No. 166964-38-1)

4-Bromo-3-Ethyl-1,2-oxazol-5-amine (CAS No. 166964-38-1) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of oxazoles, which are known for their biological and chemical properties. In this article, we will delve into the structure, synthesis, properties, and potential applications of 4-bromo-3-ethyl-1,2-oxazol-5-amine.

Structure and Synthesis

The molecular formula of 4-bromo-3-ethyl-1,2-oxazol-5-amine is C₇H₉BrN₂O, with a molecular weight of approximately 207.07 g/mol. The compound features a five-membered oxazole ring with a bromine atom at the 4-position and an ethyl group at the 3-position. The amine functionality at the 5-position adds to its reactivity and potential for further derivatization.

The synthesis of 4-bromo-3-ethyl-1,2-oxazol-5-amine can be achieved through several routes. One common method involves the reaction of 3-bromoacrylonitrile with ethylamine followed by cyclization under appropriate conditions. Another approach involves the condensation of 3-bromopropionitrile with ethylamine and subsequent cyclization to form the oxazole ring. These synthetic pathways have been optimized in recent studies to improve yield and purity, making the compound more accessible for research and industrial applications.

Physical and Chemical Properties

4-Bromo-3-Ethyl-1,2-Oxazol-5-Amine is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). It has a melting point of around 80°C and is stable under normal laboratory conditions. The compound exhibits moderate polarity due to the presence of the amine and bromine functionalities.

The spectroscopic properties of 4-bromo-3-ethyl-1,2-oxazol-5-amine have been well-characterized using techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These analyses provide valuable insights into its molecular structure and confirm its identity. For instance, the NMR spectrum shows characteristic signals for the ethyl group and the amine functionality, while the IR spectrum exhibits peaks corresponding to the C-N and C-O bonds.

Biological Activity and Applications

4-Bromo-3-Ethyl-1,2-Oxazol-5-Amine has shown promising biological activity in various assays. Recent studies have demonstrated its potential as a lead compound in drug discovery programs targeting neurological disorders. For example, it has been reported to exhibit moderate affinity for serotonin receptors (5-HT receptors), which are implicated in conditions such as depression and anxiety. This property makes it a valuable starting point for developing novel therapeutic agents.

In addition to its pharmacological potential, 4-bromo-3-ethyl-1,2-oxazol-5-amine has also been explored for its use in agrochemicals. Its structural features make it suitable for designing pesticides with improved efficacy and reduced environmental impact. Researchers have synthesized derivatives of this compound that show enhanced activity against specific pests while maintaining low toxicity to non-target organisms.

Mechanistic Studies

To understand the biological mechanisms underlying the activity of 4-bromo-3-Ethyl-Oxazolamine, several mechanistic studies have been conducted. These studies have revealed that the compound interacts with specific protein targets through hydrogen bonding and hydrophobic interactions. For instance, molecular docking simulations have shown that it binds to serotonin receptors with high affinity by forming hydrogen bonds with key residues in the binding pocket.

Furthermore, kinetic studies have provided insights into the binding kinetics of 4-bromo-3-Ethyl-Oxazolamine. These studies have demonstrated that it exhibits slow dissociation rates from its target proteins, which could contribute to its prolonged biological effects. This property is particularly advantageous in drug design as it can lead to longer-lasting therapeutic effects.

Safety Considerations

Safety is a critical aspect when dealing with any chemical compound. While 4-bromo-3-Ethyl-Oxazolamine has shown promising biological activity, it is essential to conduct thorough safety evaluations before considering its use in pharmaceutical or other applications. Toxicological studies have indicated that it has low acute toxicity but may exhibit some cytotoxic effects at higher concentrations.

To ensure safe handling and use, appropriate personal protective equipment (PPE) should be worn when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials such as strong oxidizers or acids.

FUTURE DIRECTIONS AND CONCLUSIONS

The potential applications of 4-Bromo-Ethyl-Oxazolamine are vast and continue to expand as researchers uncover new properties and uses. Ongoing research is focused on optimizing its structure to enhance its biological activity while minimizing potential side effects. This includes exploring novel synthetic routes to improve yield and purity as well as developing more potent derivatives through rational design.

In conclusion, 4-Bromo-Ethyl-Oxazolamine (CAS No. 166964-38) strong>-1) is a versatile compound with significant potential in various fields. Its unique structure and properties make it an attractive candidate for drug discovery programs targeting neurological disorders and other therapeutic areas. As research progresses, it is likely that new applications will emerge, further highlighting its importance in modern chemistry and biology..'